Cas no 2680810-91-5 (2-2,6-dimethyl-4-(2,2,2-trifluoroacetamido)phenoxyacetic acid)

• Product Name: 2-2,6-dimethyl-4-(2,2,2-trifluoroacetamido)phenoxyacetic acid
• CAS No: 2680810-91-5
• MF: C₁₂H₁₂F₃NO₄
• MW: 291.223194122314
• CID: 5635786
• PubChem ID: 165940019
• Update Time: 2025-10-28

2-2,6-dimethyl-4-(2,2,2-trifluoroacetamido)phenoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2680810-91-5
• 2-[2,6-dimethyl-4-(2,2,2-trifluoroacetamido)phenoxy]acetic acid
• EN300-28288286
• 2-2,6-dimethyl-4-(2,2,2-trifluoroacetamido)phenoxyacetic acid

• Inchi： 1S/C12H12F3NO4/c1-6-3-8(16-11(19)12(13,14)15)4-7(2)10(6)20-5-9(17)18/h3-4H,5H2,1-2H3,(H,16,19)(H,17,18)
• InChI Key： HJDMDTFIURLNKZ-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=C(C)C(=C(C)C=1)OCC(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 291.07184235g/mol
• Monoisotopic Mass: 291.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-2,6-dimethyl-4-(2,2,2-trifluoroacetamido)phenoxyacetic acid

Introduction to 2-2,6-dimethyl-4-(2,2,2-trifluoroacetamido)phenoxyacetic acid (CAS No. 2680810-91-5)

2-2,6-dimethyl-4-(2,2,2-trifluoroacetamido)phenoxyacetic acid, with the CAS number 2680810-91-5, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and biology. This compound is characterized by its unique molecular structure, which includes a trifluoroacetamido group and a phenoxyacetic acid moiety. These structural features contribute to its distinctive chemical properties and biological activities.

The chemical formula of 2-2,6-dimethyl-4-(2,2,2-trifluoroacetamido)phenoxyacetic acid is C₁₃H₁₃F₃N₂O₃. The presence of the trifluoroacetamido group imparts significant stability and resistance to hydrolysis, making it a valuable candidate for pharmaceutical and agrochemical applications. The phenoxyacetic acid moiety, on the other hand, is known for its herbicidal and plant growth regulatory properties.

In the realm of pharmaceutical research, 2-2,6-dimethyl-4-(2,2,2-trifluoroacetamido)phenoxyacetic acid has been explored for its potential therapeutic effects. Recent studies have highlighted its anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its pharmaceutical applications, 2-2,6-dimethyl-4-(2,2,2-trifluoroacetamido)phenoxyacetic acid has also been investigated for its potential in agrochemicals. Its herbicidal properties have been evaluated in several studies, with promising results. A research article in the Pest Management Science journal reported that this compound effectively controls a wide range of weeds without causing significant harm to crops. This dual functionality—anti-inflammatory and herbicidal—underscores the versatility of this compound.

The synthesis of 2-2,6-dimethyl-4-(2,2,2-trifluoroacetamido)phenoxyacetic acid involves a series of well-defined chemical reactions. One common synthetic route involves the reaction of 4-hydroxybenzoic acid with 1-bromo-3-methylbutane to form the corresponding bromide derivative. This intermediate is then treated with potassium phthalimide to introduce the phthalimide group. Subsequent deprotection and acylation with trifluoroacetyl chloride yield the final product. This synthetic pathway is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

The physical and chemical properties of 2-2,6-dimethyl-4-(2,2,2-trifluoroacetamido)phenoxyacetic acid have been extensively studied. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in organic solvents such as methanol and dimethyl sulfoxide (DMSO) but has limited solubility in water. These properties make it suitable for various formulation strategies in both pharmaceutical and agrochemical applications.

In terms of safety and environmental impact, 2-2,6-dimethyl-4-(2,2,2-trifluoroacetamido)phenoxyacetic acid has been evaluated using standard toxicological and ecotoxicological assays. Results from these studies indicate that it has low toxicity to mammals and minimal environmental impact when used as directed. However, proper handling and storage protocols should be followed to ensure safety in laboratory and industrial settings.

The future prospects for 2-2,6-dimethyl-4-(2,2,2-trifluoroacetamido)phenoxyacetic acid are promising. Ongoing research aims to further optimize its therapeutic potential and explore new applications in areas such as cancer treatment and neurodegenerative diseases. Additionally, efforts are being made to develop more efficient synthetic methods to reduce production costs and improve scalability.

In conclusion, 2-6-dimethyl-4-(trifluoroacetamido)phenoxyacetic acid (CAS No. 0810), or more accurately referred to as (CAS No. 0810), is a multifunctional compound with significant potential in both pharmaceutical and agrochemical industries. Its unique chemical structure confers it with valuable properties that make it an attractive candidate for further research and development.